Cas no 14235-81-5 (4-Ethynylaniline)

4-Ethynylaniline Properties

Names and Identifiers

• 4-Ethynylaniline
• 4-ethenylbenzenamine
• 4-Aminophenylacetylene
• 4-ethynylBenzenamine
• p-Ethynylaniline
• P-APAC
• p-Ethnylaniline
• 4-ETHYNYLPHENYLAMINE
• 4-Ethynyl-benzenaMine
• 4-ETHYNYLANILINE 97%
• 4-Ethynylaniline ,98%
• +Expand

• MDL： MFCD00168824
• InChIKey： JXYITCJMBRETQX-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7N/c1-2-7-3-5-8(9)6-4-7/h1,3-6H,9H2
• SMILES： NC1=CC=C(C#C)C=C1

Computed Properties

• Exact Mass: 117.057849g/mol
• Surface Charge: 0
• XLogP3: 1.3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 117.057849g/mol
• Monoisotopic Mass: 117.057849g/mol
• Topological Polar Surface Area: 26Ų
• Heavy Atom Count: 9
• Complexity: 123
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.83130
• PSA: 26.02000
• Refractive Index: 1.589
• Boiling Point: 223.7 °C at 760 mmHg
• Melting Point: 102.0 to 105.0 deg-C
• Flash Point: 223.7 °C at 760 mmHg
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.05

4-Ethynylaniline Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• FLUKA BRAND F CODES：8-10-23

4-Ethynylaniline Customs Data

• HS CODE：2921420090
• Customs Data：

  China Customs Code:

  2921420090

  Overview:

  2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%